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Compound of Interest

Compound Name: Cromitrile
CAS No.: 53736-51-9
Cat. No.: B1614786
Get Quote
. J

Executive Summary

Cromitrile (CAS: 53736-51-9 for free base; 53736-52-0 for sodium salt), also known as TR-
2855, is a potent tetrazolyl-chromone derivative exhibiting significant anti-asthmatic and anti-
allergic properties. Structurally and pharmacologically related to cromolyn sodium, it functions
as a mast cell stabilizer, inhibiting the degranulation of sensitized mast cells and the
subsequent release of inflammatory mediators (histamine, leukotrienes).[1]

This Application Note provides a rigorous technical guide for preparing Cromitrile formulations
for in vivo administration. Unlike simple dissolution, the preparation of chromone derivatives
requires strict adherence to pH and ionic strength parameters to prevent precipitation in
biological fluids. This guide prioritizes the use of Cromitrile Sodium, the water-soluble salt
form, which is the gold standard for physiological compatibility.

Compound Profile & Physicochemical Properties[2]

[3][4][5][6][7]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1614786#bc-rfq
https://www.benchchem.com/product/b1614786/docs?utm_src=pdf-body#application-note-preparation-of-cromitrile-stock-solutions-for-in-vivo-studies
https://ritedose.com/wp-content/uploads/2023/03/RPIN0150_RDP_Cromolyn_Oral_Package_Insert.pdf
https://www.benchchem.com/product/b1614786/docs?utm_src=pdf-body#application-note-preparation-of-cromitrile-stock-solutions-for-in-vivo-studies
https://www.benchchem.com/product/b1614786/docs?utm_src=pdf-body#application-note-preparation-of-cromitrile-stock-solutions-for-in-vivo-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Before formulation, verify the specific form of the compound in your inventory. The solubility
profile changes drastically between the free base and the sodium salt.

Parameter Cromitrile (Free Base) Cromitrile Sodium (Salt)
CAS Number 53736-51-9 53736-52-0

Molecular Weight ~405.36 g/mol ~427.35 g/mol

Appearance White to off-white powder White crystalline powder
Primary Solvent DMSO, DMF Water, Saline, PBS (pH 7.4)
Solubility (Max) ~20 mg/mL (DMSO) >50 mg/mL (Agqueous)

In Vivo Preference Low (Requires cosolvents) High (Physiologically

compatible)

Critical Note: This protocol assumes the use of Cromitrile Sodium for in vivo studies due to its
superior aqueous solubility and reduced vehicle toxicity. If you possess the free base, refer to

Protocol B.

Mechanism of Action: Mast Cell Stabilization

Understanding the mechanism is vital for timing your dosage relative to the challenge
(allergen). Cromitrile must be present before the antigen challenge to effectively block calcium
influx.
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Figure 1: Mechanism of Action. Cromitrile acts by blocking the calcium channels or associated
phosphorylation events, preventing the calcium influx required for degranulation.

Protocol A: Preparation of Aqueous Stock
(Cromitrile Sodium)

Recommended for: IV, IP, PO, and Inhalation studies.
Materials Required[1][2][3][4]1[71[8][9][10][11][12][13]
¢ Cromitrile Sodium (CAS 53736-52-0)[2]

» Sterile Phosphate Buffered Saline (PBS), pH 7.4 (calcium/magnesium-free preferred to
prevent precipitation)

e 0.22 um PES (Polyethersulfone) Syringe Filter

 Sterile amber glass vials (Chromones are light-sensitive)

Step-by-Step Procedure

» Calculation: Determine the target concentration based on your dosing volume (typically 10
mL/kg for rodents).

o Example: For a 10 mg/kg dose at 10 mL/kg volume, you need a 1 mg/mL solution.

e Weighing: Accurately weigh the Cromitrile Sodium powder into a sterile tube.
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o Note: Cromitrile sodium is hygroscopic.[1] Weigh quickly and reseal the container
immediately.

e Solubilization:
o Add 80% of the final volume of sterile PBS.
o Vortex gently for 1-2 minutes. The salt should dissolve readily at room temperature.

o Do not sonicate unless absolutely necessary, as heat can degrade the tetrazole ring over
time.

e pH Adjustment (Critical):
o Check pH.[3][4] It should be between 6.5 and 7.5.

o If < 6.0, adjust carefully with 0.1N NaOH. (Acidic environments can cause the free base to
precipitate).

e Final Volume: Add remaining PBS to reach the target volume.
« Sterilization: Pass the solution through a 0.22 um PES syringe filter into a sterile amber vial.

o Storage: Use immediately (within 4 hours) or store at +4°C for up to 24 hours. Do not freeze
agueous solutions as precipitation may occur upon thawing.

Protocol B: Preparation of High-Concentration
Stock (Free Base)

Recommended for: Osmotic minipumps or situations where only the Free Base (CAS 53736-
51-9) is available.

Materials Required[1][2][3][41[71[8][9][10][11][12][13]
o Cromitrile (Free Base)

o DMSO (Dimethyl sulfoxide), sterile grade
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e PEG 400 (Polyethylene glycol 400)

e Saline (0.9% NaCl)

Step-by-Step Procedure

e Primary Stock (DMSO):
o Dissolve Cromitrile Free Base in pure DMSO to create a 50 mg/mL stock.
o Sonicate if necessary (short bursts, keep cool).
e Dilution for Injection (The "10/40/50" Rule):
o To prepare the working solution, add solvents in this exact order to prevent crashing out:
1. 10% DMSO Stock (containing the drug)
2. 40% PEG 400 (acts as a stabilizer/cosolvent)
3. 50% Saline or PBS (add slowly with constant vortexing)
 Validation:

o Observe for cloudiness.[1] If a precipitate forms, the free base has crashed out due to the
aqueous phase. You may need to increase the PEG 400 ratio or switch to Protocol A
(Sodium Salt).

In Vivo Administration Guide
Dosing Parameters

Based on structural analogs (Cromolyn) and limited specific Cromitrile data, the following
ranges are standard for efficacy testing in rodent asthma/allergy models.
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Typical Dose . Max Volume
Route Vehicle
Range (Mouse)
Intravenous (1V) 1-5mg/kg PBS (pH 7.4) 5 mL/kg
Intraperitoneal (IP) 10 — 20 mg/kg PBS (pH 7.4) 10 mL/kg
PBS or
Oral (PO) 20 — 50 mg/kg 10 mL/kg

Methylcellulose

Inhalation (Nebulized) 1 — 4% Solution 0.9% Saline N/A (Chamber)

Pharmacokinetic Considerations

o Absorption: Like Cromolyn, Cromitrile is poorly absorbed orally (approx 1-2%
bioavailability). PO administration is generally ineffective for systemic allergy unless treating
gastrointestinal mastocytosis.

o Half-life: Short (Est. 60-90 minutes).

e Timing: Administer 15-30 minutes prior to allergen challenge. Post-challenge administration
is significantly less effective because the mast cell cascade (degranulation) is rapid and
irreversible once triggered.

Quality Control & Troubleshooting
Self-Validating the Formulation

Every batch must pass the "Visual & pH Check" before injection:

o The Tyndall Effect: Shine a laser pointer or bright light through the vial. If you see a beam
path (scattering), you have suspended micro-precipitates. Do not inject. The solution must be
optically clear.

o pH Drift: If the pH drops below 6.0, the compound may protonate and precipitate inside the
animal (causing embolism or peritonitis).

Storage Stability[4][5][8][9]

o Powder: Store at -20°C, desiccated.
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» Solution: Fresh preparation is mandatory. Chromone derivatives can undergo hydrolysis in
agueous solution over extended periods.
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(Note: Specific literature on Cromitrile is limited compared to its parent analog Cromolyn;
protocols herein are optimized based on the physicochemical properties of the tetrazolyl-
chromone class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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